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Compound of Interest

Compound Name: 3-Acetoxycinnamic acid

CAS No.: 20375-42-2

Cat. No.: B1276283

Get Quote

Executive Summary
3-Acetoxycinnamic acid (3-ACA) is a meta-substituted cinnamic acid derivative (CAS: 20375-

42-2) serving as a critical intermediate in the synthesis of biobased polymers, photo-responsive

materials, and pharmacological conjugates.[1][2] Unlike its para-substituted counterparts (e.g.,

p-coumaric acid derivatives), 3-ACA derivatives exhibit unique steric and electronic properties

that lead to distinct behaviors, such as the "photoexpansion" effect in solid-state polymers. This

guide provides a comprehensive technical analysis of 3-ACA, detailing validated synthesis

protocols, spectroscopic characterization, and its emerging role in Alzheimer’s research and

smart materials.
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Property Specification

IUPAC Name (E)-3-(3-acetoxyphenyl)prop-2-enoic acid

Common Name
3-Acetoxycinnamic acid; m-Acetoxycinnamic

acid

CAS Number 20375-42-2

Molecular Formula C₁₁H₁₀O₄

Molecular Weight 206.19 g/mol

Appearance Colorless needles / White powder

Melting Point 140 – 142 °C

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

Isomerism
Predominantly Trans (E) isomer (confirmed by J

= 16.0 Hz)

Synthesis & Experimental Protocols
Primary Synthesis Route: Acetylation of 3-
Hydroxycinnamic Acid
The most reliable method for high-purity 3-ACA is the direct acetylation of 3-hydroxycinnamic

acid. This method avoids the harsh conditions of the Perkin reaction and preserves the

stereochemistry of the double bond.

Reaction Scheme: 3-Hydroxycinnamic acid + Acetic Anhydride --(Pyridine/DMAP)--> 3-
Acetoxycinnamic acid

Standard Operating Procedure (SOP)
Reagents:

3-Hydroxycinnamic acid (1.0 eq)
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Acetic anhydride (3.0 – 4.0 eq)

Pyridine (Catalytic to stoichiometric, ~0.5 – 1.0 eq) or DMAP (Catalytic)

Solvent: Toluene or Dichloromethane (DCM)

Protocol:

Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve 3-hydroxycinnamic acid (e.g., 24.6 g, 150 mmol) in toluene (120 mL).

Addition: Add acetic anhydride (43.4 g, 425 mmol) followed by pyridine (4.0 mL, ~50 mmol)

dropwise to the stirring solution.

Reaction: Heat the mixture to reflux (approx. 110°C) for 3 hours. Monitor reaction progress

via TLC (Mobile phase: Hexane/Ethyl Acetate 2:1).

Workup:

Cool the reaction mixture to room temperature.

Concentrate the solvent under reduced pressure (rotary evaporator).

The residue will likely be a solid or thick oil.

Purification:

Wash the solid with cold water to hydrolyze excess anhydride.

Recrystallize from ethanol or a hexane/ethyl acetate mixture to yield colorless needles.

Yield: Typical yields range from 71% to 95%.

Spectroscopic Characterization (Validation)
To ensure the integrity of the synthesized product, compare analytical data against these

standard values.

¹H NMR (270 MHz, CD₃OD):
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2.28 (s, 3H): Acetyl group (-COCH₃).

6.49 (d, J = 16.0 Hz, 1H): Vinyl proton (

to carbonyl). The large coupling constant confirms the Trans (E) geometry.

7.12 (d, J = 7.4 Hz, 1H): Aromatic proton (position 4 or 6).[3][4]

7.34 – 7.46 (m, 3H): Remaining aromatic protons.

7.63 (d, J = 16.0 Hz, 1H): Vinyl proton (

to carbonyl, deshielded by phenyl ring).

Advanced Applications
Biobased Smart Polymers (Photoexpansion)
3-ACA is the precursor for Poly(3-hydroxycinnamic acid) (P3HCA).[5] Unlike para-substituted

polycinnamates which contract upon UV irradiation due to [2+2] cycloaddition crosslinking,

P3HCA films exhibit a rare photoexpansion phenomenon.

Mechanism: UV irradiation causes trans-to-cis isomerization in the polymer backbone.[5] The

meta-substitution creates steric bulk that prevents efficient packing in the cis form, leading to

a macroscopic expansion of the film volume.

Utility: This property is exploited in designing photo-actuators and surface-relief gratings

without the need for external etching.

Medicinal Chemistry: BACE1 Inhibitors
3-ACA serves as a lipophilic "capping" group in the synthesis of Luteolin-Cinnamic Acid

conjugates.

Target: Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1), a key target in

Alzheimer's disease.

Role: The 3-acetoxy moiety improves cell permeability compared to the free hydroxyl form.

Once intracellular, esterases likely hydrolyze it to the active 3-hydroxy species, which

engages in hydrogen bonding within the enzyme's active site.
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Bioluminescence
It acts as a synthetic intermediate for firefly luciferin analogs, specifically in structure-activity

relationship (SAR) studies probing the role of the phenolic hydroxyl group in light emission

kinetics.

Visualizations
Synthesis & Activation Pathway
The following diagram illustrates the synthesis of 3-ACA and its subsequent activation

pathways in polymerization and drug delivery.
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Caption: Synthesis of 3-ACA and its divergent pathways into smart polymers (photo-actuators)

and medicinal chemistry (prodrugs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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